Cas no 65999-71-5 (4-(2-ethoxyethoxy)aniline Hydrochloride)

• Product Name: 4-(2-ethoxyethoxy)aniline Hydrochloride
• CAS No: 65999-71-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1067415
• PubChem ID: 16641299
• Update Time: 2025-07-22

4-(2-ethoxyethoxy)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethoxyethoxy)aniline
• 4-(2-Ethoxyethoxy)aniline hydrochloride
• 1-ethoxy-2-(4-aminophenoxy)-ethane
• 4-(2-Aethoxy-aethoxy)-anilin
• 4-(2-ethoxy-ethoxy)-aniline
• 4-(2-ethoxyethoxy)aniline(SALTDATA: HCl)
• AGN-PC-013PI4
• Ambcb4024085
• BBL023586
• Benzenamine, 4-(2-ethoxyethoxy)-
• CTK5C3350
• STL066982
• SureCN3017509
• SCHEMBL3017509
• AKOS000215507
• EN300-1295850
• DTXSID30586403
• DB-105854
• 65999-71-5
• ALBB-032749
• 4-(2-ethoxyethoxy)aniline Hydrochloride

• MDL： MFCD03004836
• Inchi： 1S/C10H15NO2/c1-2-12-7-8-13-10-5-3-9(11)4-6-10/h3-6H,2,7-8,11H2,1H3
• InChI Key： SCFTZBNMULUNNP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCOCC

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48000
• LogP: 2.26530

4-(2-ethoxyethoxy)aniline Hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(2-ethoxyethoxy)aniline Hydrochloride

Professional Introduction to 4-(2-ethoxyethoxy)aniline Hydrochloride (CAS No. 65999-71-5)

4-(2-ethoxyethoxy)aniline Hydrochloride, a compound with the chemical identifier CAS No. 65999-71-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its hydrochloride salt form, has garnered attention due to its structural and functional versatility, making it a valuable intermediate in the development of various pharmacological agents.

The molecular structure of 4-(2-ethoxyethoxy)aniline Hydrochloride consists of a benzene ring substituted with an aniline group at the 4-position and a 2-ethoxyethoxy side chain. This unique arrangement imparts distinct chemical properties that make it useful in synthetic chemistry. The presence of both aromatic and aliphatic moieties allows for diverse interactions with biological targets, which is a critical factor in drug design.

In recent years, the compound has been explored in the context of developing novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting potential applications in areas such as central nervous system (CNS) disorders, inflammatory diseases, and even oncology. The ethoxyethoxy group, in particular, has been shown to enhance solubility and metabolic stability, which are crucial attributes for any candidate drug molecule.

One of the most compelling aspects of 4-(2-ethoxyethoxy)aniline Hydrochloride is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to create derivatives with enhanced pharmacological profiles. For instance, modifications at the aniline nitrogen or the ethoxyethoxy oxygen have led to compounds with improved binding affinity and selectivity for specific enzymes or receptors. These findings underscore the importance of this compound in drug discovery pipelines.

The hydrochloride salt form of 4-(2-ethoxyethoxy)aniline Hydrochloride enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical products. This property is particularly advantageous for oral or injectable formulations, where bioavailability is a key consideration. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable choice for industrial-scale synthesis and commercial distribution.

Recent studies have also highlighted the compound's potential in computational chemistry and molecular modeling. Its well-defined structure allows researchers to use it as a reference point for designing more complex molecules. Advanced computational techniques have been employed to predict the interactions between 4-(2-ethoxyethoxy)aniline Hydrochloride and biological targets, providing insights into its mechanism of action and potential therapeutic applications.

The synthesis of 4-(2-ethoxyethoxy)aniline Hydrochloride involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions, etherification processes, and salt formation. Each step is meticulously optimized to ensure high yield and purity, which are essential for pharmaceutical-grade materials. The synthetic pathways developed for this compound serve as excellent examples of modern organic synthesis techniques.

In conclusion, 4-(2-ethoxyethoxy)aniline Hydrochloride (CAS No. 65999-71-5) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features, combined with its versatile reactivity, make it a valuable tool for medicinal chemists. As research continues to uncover new applications for this molecule, its importance in drug discovery is likely to grow even further.